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Compound of Interest

1-(5-Hydroxy-2-
Compound Name:
methylphenyl)ethanone

CAS No.: 40180-70-9

Cat. No.: B1581465

Get Quote

\ J

Compound Overview

e |[UPAC Name: 1-(5-Hydroxy-2-methylphenyl)ethanone

Common Synonyms: 5-Hydroxy-2-methylacetophenone; 2-Acetyl-4-hydroxytoluene.

CAS Number: 40180-70-9[1]

Molecular Formula:

Molecular Weight: 150.17 g/mol [2]

Critical Structural Distinction It is vital to distinguish this compound from its isomer, 1-(2-
Hydroxy-5-methylphenyl)ethanone (CAS: 1450-72-2).

e The 2-Hydroxy Isomer: Contains an intramolecular hydrogen bond between the hydroxyl and
carbonyl groups, resulting in a lower melting point (45-48°C) and higher volatility.
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e The 5-Hydroxy Isomer (Target): The hydroxyl group is meta to the acetyl group and para to
the methyl group. Lacking the intramolecular H-bond, it exhibits stronger intermolecular
hydrogen bonding, resulting in a significantly higher melting point (typically >90°C) and lower
solubility in non-polar solvents.

Purification Logic The primary impurities in the synthesis of this compound (often via Friedel-
Crafts acylation of m-cresol esters or diazotization sequences) include:

o Regioisomers: Primarily the ortho-hydroxy isomer (2-hydroxy-5-methylacetophenone).
o Starting Materials: Unreacted m-cresol or its esters.
e Inorganic Salts: Aluminum salts (if Lewis acids were used).

Solvent System Selection: An Ethanol/Water binary system is the superior choice for this
separation.

o Ethanol: Solubilizes the target compound and the more lipophilic impurities (isomers/starting
materials) at high temperatures.

o Water (Anti-solvent): drastically reduces the solubility of the polar 5-hydroxy target upon
cooling, while keeping the lower-melting, less polar ortho-isomer (2-hydroxy) in the mother
liquor.

Protocol: Recrystallization of 1-(5-Hydroxy-2-

methylphenyl)ethanone
Pre-Requisites

e Crude Material: 1-(5-Hydroxy-2-methylphenyl)ethanone (Solid or semi-solid).
¢ Solvents: Ethanol (95% or absolute), Deionized Water.

o Equipment: Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle/oil bath,
Buchner funnel, vacuum pump.

Solubility Screening (Small Scale)
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Before processing the entire batch, perform this test with 100 mg of crude.

Place 100 mg crude in a test tube.

Add 0.5 mL Ethanol. Heat to boiling.

o Observation: If it dissolves completely, solubility is good. If not, add more EtOH dropwise.

Once dissolved, add hot water dropwise until persistent turbidity (cloudiness) appears.

Add 1-2 drops of EtOH to clear the solution.

Allow to cool to room temperature (RT).
o Success Criteria: Formation of distinct crystals (needles or plates).

o Failure Mode: "Oiling out" (formation of liquid droplets). See Troubleshooting.

Step-by-Step Procedure (Scale-Up)

Phase A: Dissolution

Weigh the crude solid into a round-bottom flask equipped with a magnetic stir bar.

Add Ethanol (approx. 3—5 mL per gram of crude).

Attach a reflux condenser and heat the mixture to reflux (approx. 80°C).

If the solid does not completely dissolve after 10 minutes of reflux, add more Ethanol in small
portions (10% of initial volume) until a clear solution is obtained.

o Note: If insoluble dark particles remain, perform a Hot Filtration through a pre-warmed
glass frit or fluted filter paper to remove inorganic salts/charcoal.

Phase B: Crystallization Induction
» Maintain the solution at a gentle boil.

o Slowly add hot Deionized Water (approx. 90°C) through the top of the condenser.
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» Stop adding water immediately when the solution becomes slightly turbid (cloudy) and the
turbidity does not disappear after swirling.

e Add a small amount of hot Ethanol (dropwise) just until the solution becomes clear again.

e Remove the heat source and allow the flask to cool slowly to Room Temperature (RT) on the
benchtop.

o Critical: Do not use an ice bath immediately. Rapid cooling traps impurities.

Phase C: Collection and Drying

Once the flask reaches RT, inspect for crystallization.

(Optional) Cool the flask in an ice-water bath (0-5°C) for 30 minutes to maximize yield.

Filter the crystals using a Buchner funnel under vacuum.

Wash the filter cake with a cold Ethanol/Water mixture (50:50 ratio, pre-chilled to 0°C).

Dry the solid in a vacuum oven at 40-50°C for 4—6 hours.

Process Visualization

The following diagram illustrates the critical decision nodes in the recrystallization workflow.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581465?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Start: Crude Material

Dissolve in Boiling Ethanol
(Reflux)

Is solution clear?

Hot Filtration
(Remove insolubles)

Add Hot Water
until Turbid

'

Add drops of EtOH
to clear turbidity

Slow Cool to RT

(Seed if necessary)

Ice Bath (0-5°C)
30 mins

i

Vacuum Filtration &
Cold Wash

Vacuum Dry

(40-50°C)

Click to download full resolution via product page

Figure 1: Decision logic for the recrystallization of 1-(5-Hydroxy-2-methylphenyl)ethanone.
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Troubleshooting & Optimization Guide

Issue

Probable Cause

Corrective Action

Oiling Out (Liquid droplets form

instead of crystals)

Solution is too concentrated or

cooled too fast.

Re-heat to dissolve. Add more
Ethanol. Cool very slowly. Add

a seed crystal at 50°C.

Low Yield

Too much solvent used or

insufficient cooling.

Concentrate the mother liquor
by rotary evaporation and

repeat the cooling step.

Impure Product (Low MP)

Co-precipitation of isomers.

Recrystallize again. Ensure the
cooling rate is slow to exclude

the ortho-isomer.

Color Retention

Oxidation products.

Add activated charcoal (1-2%
wt) during the hot dissolution
step, stir for 5 mins, then hot

filter.

Quality Control (QC) Parameters

e Melting Point: The purified solid should have a sharp melting range (typically within 2°C).

Note: Literature MP for this specific isomer is often estimated between 90-120°C based on

structural analogs; verify against a standard if available.

e HPLC: Purity >98% (Area %).

e 1H NMR: Confirm absence of the 2-hydroxy isomer (look for chelated -OH peak >12 ppm;

the 5-hydroxy proton usually appears at 5-9 ppm depending on solvent).

References

e ChemicalBook. (2025).[3] 1-(2-Hydroxy-5-methylphenyl)ethanone Properties (Isomer

Comparison).

e BenchChem. (2025).[4][5] Synthesis of Hydroxyacetophenone Derivatives: Application

Notes.

© 2026 BenchChem. All rights reserved.

6/8

Tech Support


https://www.researchgate.net/publication/282846646_Solvent_free_synthesis_of_p-hydroxyacetophenone_in_a_situ_using_eco-friendly_catalyst_in_Fries_rearrangement
https://pdf.benchchem.com/363/Green_Synthesis_of_3_Hydroxyacetophenone_Derivatives_Application_Notes_and_Protocols.pdf
https://pdf.benchchem.com/1647/synthesis_of_1_5_Amino_2_methylphenyl_ethanone_from_p_toluidine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581465?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

¢ PubChem. (2025).[2] Compound Summary: 1-(5-Hydroxy-2-methylphenyl)ethanone (CAS
40180-70-9).

¢ Sigma-Aldrich. (2025). Product Specification: Acetophenone Derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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